Cas no 2763956-28-9 (2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2763956-28-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5548212
• PubChem ID: 165996221
• Update Time: 2025-10-30

2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343525
• 2-(4-acetamido-3-methoxyphenyl)-2-methylpropanoic acid
• 2763956-28-9
• 2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C13H17NO4/c1-8(15)14-10-6-5-9(7-11(10)18-4)13(2,3)12(16)17/h5-7H,1-4H3,(H,14,15)(H,16,17)
• InChI Key： HVAZWZATTVBQQS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)O)(C)C)NC(C)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2763956-28-9)

2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid (CAS 2763956-28-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines an acetamido group, a methoxy substituent, and a methylpropanoic acid backbone, making it a versatile intermediate for drug development. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

The compound’s IUPAC name reflects its complex architecture, which includes a phenyl ring substituted with both methoxy and acetamido functional groups. This design enhances its solubility and bioavailability, critical factors in modern drug formulation. Recent studies highlight its role as a precursor in synthesizing small-molecule inhibitors, a hot topic in oncology and autoimmune disease research. With the rise of AI-driven drug discovery, queries like "2763956-28-9 applications" or "2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid synthesis" have surged, reflecting growing industrial interest.

From a synthetic chemistry perspective, CAS 2763956-28-9 exemplifies advancements in green chemistry practices. Its production often involves catalytic methods to minimize waste, resonating with the global push for sustainable manufacturing. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a common concern among purchasers searching for "high-purity 2763956-28-9 suppliers." The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in drug delivery systems.

In the context of market trends, demand for 2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid is fueled by its utility in peptide mimetics and enzyme modulation. Online discussions frequently explore its cost-effectiveness compared to analogs, with keywords like "2763956-28-9 price analysis" trending in procurement forums. Regulatory compliance, another hotspot, ensures its non-classification as a hazardous material, simplifying logistics for global buyers.

Future prospects for CAS 2763956-28-9 include expanded roles in neurodegenerative disease research, where its ability to cross the blood-brain barrier is under investigation. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular design offers a template for derivatization. SEO-optimized queries such as "2763956-28-9 safety data sheet" or "buy 2-(4-Acetamido-3-methoxyphenyl)-2-methylpropanoic acid" indicate its commercial viability, while peer-reviewed publications cement its academic relevance.